Cas no 957060-97-8 (3-Borono-N-(2-chloro-4-methylphenyl)benzamide)

• Product Name: 3-Borono-N-(2-chloro-4-methylphenyl)benzamide
• CAS No: 957060-97-8
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD09027260
• CID: 802726
• PubChem ID: 44119695
• Update Time: 2025-04-19

3-Borono-N-(2-chloro-4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[3-[[(2-chloro-4-methylphenyl)amino]carbonyl]phenyl]-
• 3-(2-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid
• 3-Borono-N-(2-chloro-4-methylphenyl)benzamide
• OR7420
• 3-(2-CHLORO-4-METHYLPHENYLCARBAMOYL)PHENYLBORONIC ACID
• A853710
• 3-[(2-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid
• DTXSID00657376
• [3-[(2-chloro-4-methylphenyl)carbamoyl]phenyl]boronic acid
• C14H13BClNO3
• BS-33380
• CS-0174332
• H11820
• {3-[(2-Chloro-4-methylphenyl)carbamoyl]phenyl}boronic acid
• MFCD09027260
• AKOS015833544
• 957060-97-8
• (3-((2-Chloro-4-methylphenyl)carbamoyl)phenyl)boronic acid

• MDL： MFCD09027260
• Inchi： 1S/C14H13BClNO3/c1-9-5-6-13(12(16)7-9)17-14(18)10-3-2-4-11(8-10)15(19)20/h2-8,19-20H,1H3,(H,17,18)
• InChI Key： DKRYKTFMVWDUMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 289.06800
• Monoisotopic Mass: 289.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Melting Point: 294-297℃
• PSA: 69.56000
• LogP: 1.65350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides